Cas no 56859-91-7 (Ethyl furan-3-propionate)

Ethyl furan-3-propionate structure
Ethyl furan-3-propionate structure
Product Name:Ethyl furan-3-propionate
CAS No:56859-91-7
MF:C9H12O3
MW:168.189783096313
CID:378556
PubChem ID:92549
Update Time:2025-04-19

Ethyl furan-3-propionate Chemical and Physical Properties

Names and Identifiers

    • Ethyl furan-3-propionate
    • Ethyl 3-(3-furanyl)propionate
    • ethyl 3-(furan-3-yl)propanoate
    • NS00033595
    • MGBZGBGWTZISIG-UHFFFAOYSA-N
    • SCHEMBL3928732
    • DTXSID00205391
    • ethyl 3-(3-furyl)propionate
    • EINECS 260-406-0
    • AKOS014316542
    • 56859-91-7
    • Inchi: 1S/C9H12O3/c1-2-12-9(10)4-3-8-5-6-11-7-8/h5-7H,2-4H2,1H3
    • InChI Key: MGBZGBGWTZISIG-UHFFFAOYSA-N
    • SMILES: O(CC)C(CCC1=COC=C1)=O

Computed Properties

  • Exact Mass: 168.07866
  • Monoisotopic Mass: 168.078644
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 39.4
  • XLogP3: 1.4

Experimental Properties

  • Density: 1.064
  • Boiling Point: 211.4°Cat760mmHg
  • Flash Point: 90.5°C
  • Refractive Index: 1.466
  • PSA: 39.44
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